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Compound of Interest

Compound Name: Ncx 1022

Cat. No.: B609505 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for NCX 1022, a nitric oxide-releasing derivative of hydrocortisone. In the

absence of a specific Safety Data Sheet (SDS), these guidelines are based on standard

laboratory practices for chemical waste management.

NCX 1022, with the chemical formula C29H35NO9, is utilized in research for its anti-

inflammatory properties.[1] Due to its chemical nature as a modified steroid, it must be treated

as a chemical waste product and disposed of following stringent protocols to minimize risks to

personnel and the environment.

Quantitative Data Summary
While specific quantitative data for NCX 1022 disposal is not readily available, the following

table summarizes its key chemical properties to inform handling and disposal decisions.

Property Value

Molecular Formula C29H35NO9

Molecular Weight 541.59 g/mol

Appearance Not Available

Solubility Not Available
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Experimental Protocols: Disposal Procedures
The following step-by-step guide outlines the recommended procedures for the proper disposal

of NCX 1022.

Personal Protective Equipment (PPE)
Before handling NCX 1022 for disposal, it is crucial to be equipped with the appropriate

personal protective equipment to prevent accidental exposure.

Lab Coat: A flame-retardant lab coat should be worn to protect against splashes.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn to shield the eyes from potential

splashes.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure

compliant disposal.

Designated Waste Container: Use a clearly labeled, leak-proof container designated for

chemical waste. The label should include "NCX 1022 Waste," the chemical formula, and any

known hazard symbols.

Avoid Mixing: Do not mix NCX 1022 waste with other chemical waste streams unless

compatibility has been confirmed. Incompatible chemicals can react, leading to the

generation of heat, gas, or hazardous byproducts.

Solid vs. Liquid Waste:

Solid Waste: Unused or expired NCX 1022 powder, as well as contaminated materials

such as weighing paper, gloves, and pipette tips, should be collected in the designated

solid chemical waste container.

Liquid Waste: Solutions containing NCX 1022 should be collected in a designated liquid

chemical waste container. Ensure the container is compatible with the solvent used.
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Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

affected area.

Alert Personnel: Immediately alert others in the vicinity of the spill.

Containment: For small spills, use an appropriate absorbent material (e.g., chemical

absorbent pads or vermiculite) to contain the substance.

Cleanup: Carefully collect the absorbed material and any contaminated debris and place it in

the designated chemical waste container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should also be disposed of as chemical waste.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.

Final Disposal
The final disposal of the collected NCX 1022 waste must be handled by a licensed hazardous

waste disposal company.

Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Institutional Procedures: Follow your institution's specific procedures for chemical waste

pickup. This typically involves completing a waste manifest and scheduling a collection with

the EHS department.

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste management.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the logical workflow for the proper disposal of NCX 1022.
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START: Prepare for Disposal

Wear Appropriate PPE
(Lab Coat, Gloves, Goggles)

Segregate Waste:
- Solid NCX 1022 Waste
- Liquid NCX 1022 Waste

Use Designated & Labeled
Chemical Waste Containers

Spill Occurs?

Follow Spill Management Protocol

Yes

Store Sealed Containers
in Designated Area

No

Follow Institutional EHS Procedures
for Waste Pickup

END: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of NCX 1022.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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